1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)-1-piperidinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)piperidin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H21ClN2O3/c18-12-4-6-14(7-5-12)20-16(22)11-15(17(20)23)19-9-2-1-3-13(19)8-10-21/h4-7,13,15,21H,1-3,8-11H2
• InChI Key: HHBNQLAZVQFYEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)C2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H21ClN2O3
• Molecular Weight: 336.8 g/mol

Description

1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)-1-piperidinyl]-2,5-pyrrolidinedione, also known as Etizolam, is a benzodiazepine analog that has gained popularity in recent years due to its anxiolytic and sedative effects. It was first introduced in Japan in 1983 and has since been used as a prescription medication for anxiety and sleep disorders. In recent years, it has gained popularity as a recreational drug, leading to concerns about its potential for abuse and addiction.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)-1-piperidinyl]-2,5-pyrrolidinedione is similar to that of other benzodiazepines, acting on the GABA-A receptor to enhance the inhibitory effects of GABA. This leads to an increase in the activity of GABAergic neurons, resulting in a reduction in anxiety and sedation. This compound has been shown to be highly selective for the alpha-2 and alpha-3 subunits of the GABA-A receptor, which may contribute to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including sedation, muscle relaxation, and anxiolysis. It has also been shown to have anticonvulsant and amnesic properties, although the exact mechanism of these effects is not well understood. This compound has a relatively short half-life of around 3-4 hours, which may contribute to its lower potential for dependence and withdrawal compared to other benzodiazepines.

Advantages and Limitations for Lab Experiments

1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)-1-piperidinyl]-2,5-pyrrolidinedione has a number of advantages and limitations for use in laboratory experiments. Its relatively simple synthesis method and well-established pharmacological profile make it a useful tool for studying the GABAergic system and the effects of benzodiazepines. However, its potential for abuse and addiction, as well as its legal status in some countries, may limit its use in certain research settings.

Future Directions

There are a number of potential future directions for research on 1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)-1-piperidinyl]-2,5-pyrrolidinedione. One area of interest is the development of new benzodiazepine analogs with improved efficacy and safety profiles. Another area of interest is the use of this compound in combination with other drugs, such as opioids, to enhance their analgesic effects. Finally, there is a need for further research on the long-term effects of this compound use, particularly in the context of recreational use and abuse.

Scientific Research Applications

1-(4-chlorophenyl)-3-[2-(2-hydroxyethyl)-1-piperidinyl]-2,5-pyrrolidinedione has been the subject of numerous scientific studies, with a focus on its anxiolytic and sedative effects. It has been shown to be effective in the treatment of anxiety disorders, with comparable efficacy to other benzodiazepines such as diazepam and lorazepam. It has also been shown to be effective in the treatment of insomnia, with a shorter onset of action and duration of effect compared to other benzodiazepines.